TIC10

• CAS No.: 1616632-77-9
• Product Name: TIC10
• Molecular Formula: C24H26N4O
• Molecular Weight: 386.5
• IUPAC Name: 11-benzyl-7-[(2-methylphenyl)methyl]-2,5,7,11-tetrazatricyclo[7.4.0.02,6]trideca-1(9),5-dien-8-one
• Standard InChI: InChI=1S/C24H26N4O/c1-18-7-5-6-10-20(18)16-28-23(29)21-17-26(15-19-8-3-2-4-9-19)13-11-22(21)27-14-12-25-24(27)28/h2-10H,11-17H2,1H3
• Standard InChIKey: VLULRUCCHYVXOH-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CN2C(=O)C3=C(CCN(C3)CC4=CC=CC=C4)N5C2=NCC5
• Appearance: White to off-white solid powder
• Description: TIC10(ONC-201) is a potent, orally active, and stable small molecule that transcriptionally induces TRAIL in a p53-independent manner and crosses the blood-brain barrier.IC50 Value:Target: Akt; ERKTIC10 induces a sustained up-regulation of TRAIL in tumors and normal cells that may contribute to the demonstrable antitumor activity of TIC10. TIC10 inactivates kinases Akt and extracellular signal-regulated kinase (ERK), leading to the translocation of Foxo3a into the nucleus, where it binds to the TRAIL promoter to up-regulate gene transcription. TIC10 is an efficacious antitumor therapeutic agent that acts on tumor cells and their microenvironment to enhance the concentrations of the endogenous tumor suppressor TRAIL [1].http://onlinelibrary.wiley.com/doi/10.1002/anie.201402133/abstract
• Synonyms: ONC201
• Reference: 1:Identification of DNA-PKcs as a primary resistance factor of TIC10 in hepatocellular carcinoma cells. Cheng L, Liu YY, Lu PH, Peng Y, Yuan Q, Gu XS, Jin Y, Chen MB, Bai XM.Oncotarget. 2017 Apr 25;8(17):28385-28394. doi: 10.18632/oncotarget.16073. PMID: 28415690 Free Article2:The preclinical evaluation of TIC10/ONC201 as an anti-pancreatic cancer agent. Zhang Q, Wang H, Ran L, Zhang Z, Jiang R.Biochem Biophys Res Commun. 2016 Aug 5;476(4):260-6. doi: 10.1016/j.bbrc.2016.05.106. Epub 2016 May 24. PMID: 27233611 3:TIC10/ONC201 synergizes with Bcl-2/Bcl-xL inhibition in glioblastoma by suppression of Mcl-1 and its binding partners in vitro and in vivo. Karpel-Massler G, Bâ M, Shu C, Halatsch ME, Westhoff MA, Bruce JN, Canoll P, Siegelin MD.Oncotarget. 2015 Nov 3;6(34):36456-71. doi: 10.18632/oncotarget.5505. PMID: 26474387 Free PMC Article4:Identification of TRAIL-inducing compounds highlights small molecule ONC201/TIC10 as a unique anti-cancer agent that activates the TRAIL pathway. Allen JE, Krigsfeld G, Patel L, Mayes PA, Dicker DT, Wu GS, El-Deiry WS.Mol Cancer. 2015 May 1;14:99. doi: 10.1186/s12943-015-0346-9. PMID: 25927855 Free PMC Article
• PubChem Compound: 73777259
• Last Modified: Nov 12 2021